Cas no 27744-35-0 (Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, hydrate (1:2))

Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, hydrate (1:2) structure
27744-35-0 structure
Product Name:Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, hydrate (1:2)
CAS No:27744-35-0
MF:C12H12CuN2O6
MW:343.77948474884
CID:251380
PubChem ID:91864437
Update Time:2025-04-19

Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, hydrate (1:2) Chemical and Physical Properties

Names and Identifiers

    • Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, hydrate (1:2)
    • 2-Pyridinecarboxylic acid, copper complex
    • AG-E-88590
    • AGN-PC-0034RX
    • Bis(2-pyridinecarboxylato)copper dihydrate
    • Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, dihydrate (9CI)
    • Copper,bis(2-pyridinecarboxylato-N1,O2)-, dihydrate
    • Copper,bis(picolinato)-, dihydrate (8CI)
    • CTK4G0204
    • I14-14264
    • SureCN524041
    • copper(2+) dihydrate bis(pyridine-2-carboxylate)
    • Copper picolinate [INCI]
    • OAR053I14K
    • 27744-35-0
    • UNII-OAR053I14K
    • Q27285539
    • copper picolinate
    • COPPER, BIS(2-PYRIDINECARBOXYLATO-.KAPPA.N1,.KAPPA.O2)-, HYDRATE (1:2)
    • copper;pyridine-2-carboxylate;dihydrate
    • Copper(II) picolinate dihydrate
    • Copper picolinate dihydrate
    • Inchi: 1S/2C6H5NO2.Cu.2H2O/c2*8-6(9)5-3-1-2-4-7-5;;;/h2*1-4H,(H,8,9);;2*1H2/q;;+2;;/p-2
    • InChI Key: OSLIFUNXEMISAB-UHFFFAOYSA-L
    • SMILES: [Cu+2].[O-]C(C1C=CC=CN=1)=O.[O-]C(C1C=CC=CN=1)=O.O.O

Computed Properties

  • Exact Mass: 342.999133g/mol
  • Monoisotopic Mass: 342.999133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 78.38000
  • LogP: 1.40290

Copper,bis(2-pyridinecarboxylato-kN1,kO2)-, hydrate (1:2) Related Literature

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